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Compound of Interest

Compound Name: AH 8507

Cat. No.: B593616 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MK-8507, also known as Ulonivirine, is a non-nucleoside reverse transcriptase inhibitor

(NNRTI) that has been investigated for the treatment of HIV-1 infection.[1][2] As with any

pharmaceutical compound in development, comprehensive analytical characterization is crucial

to ensure its quality, safety, and efficacy. This document provides a detailed overview of the key

analytical methods and protocols for the characterization of MK-8507, including its mechanism

of action, methods for quantification, purity determination, and dissolution profiling.

Chemical Information:

Parameter Value

Compound Name MK-8507, Ulonivirine

CAS Number 1591823-76-5

Molecular Formula C18H8ClF6N5O3

Molecular Weight 491.73 g/mol

Mechanism of Action
Non-nucleoside Reverse Transcriptase Inhibitor

(NNRTI)
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Mechanism of Action: Inhibition of HIV-1 Reverse
Transcriptase
MK-8507 is an allosteric inhibitor of HIV-1 reverse transcriptase, a key enzyme responsible for

converting the viral RNA genome into DNA, a critical step in the HIV-1 replication cycle.[3]

Unlike nucleoside reverse transcriptase inhibitors (NRTIs), NNRTIs like MK-8507 do not bind to

the active site of the enzyme. Instead, they bind to a hydrophobic pocket in the p66 subunit of

the reverse transcriptase, located approximately 10 Å from the polymerase active site.[3] This

binding induces a conformational change in the enzyme, thereby inhibiting its function and

preventing viral replication.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8597757/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8597757/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


HIV-1 Virion

Host CellMechanism of Inhibition
Viral RNA

Viral DNA

Reverse Transcription

ProvirusIntegration Host DNAHIV-1 Reverse
Transcriptase

MK-8507 (NNRTI)

Inhibits NNRTI Binding Pocket
(Allosteric Site)

Binds to

Part of

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

LC Separation

MS/MS Detection

Plasma Sample

Protein Precipitation
(e.g., with Acetonitrile)

Centrifugation

Supernatant Transfer

UPLC System
(e.g., Waters Acquity)

Reversed-Phase Column

Tandem Mass Spectrometer

Turbo Ion Spray Interface
(Negative Ion Mode)

Data Acquisition & Processing
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Apparatus Setup Testing Procedure

Sample Analysis

USP Apparatus 2 (Paddle)

900 mL Dissolution Medium

Maintain at 37 ± 0.5 °C

Introduce Tablet

Start Stirring (e.g., 50-75 rpm)

Withdraw Aliquots at
Pre-defined Time Points

Filter Samples

UV-Vis Spectrophotometry or HPLC

Quantify Dissolved MK-8507

Generate Dissolution Profile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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